4-Cyanopyridine
Cat. No. B195900
CAS No.:
100-48-1
M. Wt: 104.11 g/mol
InChI Key: GPHQHTOMRSGBNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07094781B2
Procedure details
To a solution of sodium (0.23 g) in methanol (40 ml) was added 4-cyanopyridine (10.62 g) at r.t. Stirring was continued for 6 h followed by the addition of ammoniumchloride (5.9 g) and stirring was continued for another 10 h. Then, diethylether (120 ml) was added and the precipitate was filtered off after 30 min and washed with diethylether (20 ml). The product was dried under high vacuum. 4-Amidino-pyridine hydrochloride (14.95 g) was obtained as a white powder.
Identifiers
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REACTION_CXSMILES
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[Na].[C:2]([C:4]1[CH:9]=[CH:8][N:7]=[CH:6][CH:5]=1)#[N:3].[Cl-:10].[NH4+:11].C(OCC)C>CO>[ClH:10].[C:2]([C:4]1[CH:9]=[CH:8][N:7]=[CH:6][CH:5]=1)(=[NH:11])[NH2:3] |f:2.3,6.7,^1:0|
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Inputs
Step One
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Name
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|
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Quantity
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0.23 g
|
|
Type
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reactant
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|
Smiles
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[Na]
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|
Name
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|
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Quantity
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10.62 g
|
|
Type
|
reactant
|
|
Smiles
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C(#N)C1=CC=NC=C1
|
|
Name
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|
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Quantity
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40 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
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Step Two
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Name
|
|
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Quantity
|
5.9 g
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-].[NH4+]
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Step Three
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Name
|
|
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Quantity
|
120 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OCC
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Conditions
Stirring
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Type
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CUSTOM
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Details
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Stirring
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|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
|
stirring
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WAIT
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Type
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WAIT
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|
Details
|
was continued for another 10 h
|
|
Duration
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10 h
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FILTRATION
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Type
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FILTRATION
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|
Details
|
the precipitate was filtered off after 30 min
|
|
Duration
|
30 min
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WASH
|
Type
|
WASH
|
|
Details
|
washed with diethylether (20 ml)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The product was dried under high vacuum
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Outcomes
Product
Details
Reaction Time |
6 h |
|
Name
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|
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Type
|
product
|
|
Smiles
|
Cl.C(N)(=N)C1=CC=NC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 14.95 g | |
| YIELD: CALCULATEDPERCENTYIELD | 93% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
